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Compound of Interest

Compound Name: Ceralasertib

cat. No.: B560106

Proper disposal of Ceralasertib, an investigational Ataxia Telangiectasia and Rad3-related
(ATR) kinase inhibitor, is a critical component of laboratory safety and regulatory compliance.
As a substance intended for research use only, its disposal must adhere to strict protocols to
mitigate environmental and health risks.[1] The primary directive for disposal is to act in
accordance with all prevailing country, federal, state, and local regulations.[1]

Ceralasertib is classified as an investigational drug or investigational product (IP), meaning its
handling and disposal are governed by the specific requirements of the clinical study sponsor,
institutional policies, and national regulations like the Resource Conservation and Recovery Act
(RCRA) in the United States.[2][3][4]

Core Disposal Principles

The management of Ceralasertib waste involves a multi-step process prioritizing sponsor
directives and institutional safety protocols. Researchers must consult their institution's
Environmental Health and Safety (EHS) department to ensure compliance with established
procedures.[3] The study sponsor will provide final instructions on whether to return unused
products or to destroy them on-site.[2][4]

Step-by-Step Disposal Protocol

The following procedure outlines the standard operational steps for disposing of Ceralasertib
waste, from initial handling to final destruction.

Step 1: Consult Sponsor and Institutional Policies Before disposal, the primary point of contact
is the study sponsor. The sponsor will dictate whether the remaining investigational product
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should be returned or if on-site destruction is authorized.[2][4] Concurrently, contact your
institution's EHS department for specific guidance on hazardous waste determination and
disposal procedures.[3]

Step 2: Segregation and Waste Classification Properly segregate Ceralasertib waste from
general laboratory trash. All materials contaminated with Ceralasertib, including stock
solutions, used or partially used vials, and contaminated personal protective equipment (PPE),
should be treated as chemical waste.[5] While a Safety Data Sheet (SDS) for Ceralasertib
from one supplier notes it as "Not a hazardous substance or mixture," investigational drugs are
often treated as hazardous by default within institutional disposal protocols.[1][4]

Step 3: Containment and Labeling Place Ceralasertib waste into designated, properly sealed,
and clearly labeled hazardous waste containers. The label should include the words
"Hazardous Waste," the chemical name ("Ceralasertib"), and the associated hazards (e.g.,
toxic, chemical waste).[6] Store these containers in a designated Satellite Accumulation Area
(SAA) until they are collected by EHS personnel.[6]

Step 4: Handling Different Waste Streams The specific form of the waste dictates its handling.
The table below summarizes the procedures for different categories of Ceralasertib waste.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://www.abmole.com/literature/azd6738-msds.html
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b560106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Description

Disposal Procedure

Unused/Expired Product

Intact containers of
Ceralasertib, including expired

stock.

Follow sponsor instructions.
This typically involves either
returning the product directly to
the sponsor or arranging for
on-site destruction via the
institution's EHS-approved

hazardous waste vendor.[2][4]

Used/Partially Used

Containers

Vials, ampules, or other
containers that have been
opened and contain residual

Ceralasertib.

These are generally treated as
hazardous waste. After
accounting for the used
amount on a Drug
Accountability Record (DAR),
these containers should be
placed in a designated waste
stream container, often a red
biohazard-chemotoxic bin, for

incineration.[2][3]

Contaminated Labware & PPE

Gloves, pipette tips, flasks, and
other disposable materials
contaminated with

Ceralasertib.

Place in a suitable, sealed
container labeled as
hazardous chemical waste for
collection by EHS and

subsequent incineration.[7][8]

Empty Containers

Vials or bottles that are

completely empty.

Empty containers may still
contain residue. They are
typically disposed of in the
same manner as used or
partially used containers to
ensure no active compound is

released into the environment.

[2](3]

Step 5: Documentation Meticulous record-keeping is mandatory for the disposal of

investigational drugs. All disposal activities must be documented on a Drug Accountability
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Record (DAR) or a similar tracking log. This record serves as the official documentation of the
product's final disposition.[2][9]

Step 6: Final Destruction The most common and recommended method for the final destruction
of investigational drugs like Ceralasertib is high-temperature incineration through a licensed
and approved environmental management vendor.[3] This process ensures the complete
destruction of the active pharmaceutical ingredient. Your institution's EHS department will
manage the transfer of waste to the certified facility.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ceralasertib.
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Ceralasertib Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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